Cas no 2005727-32-0 (1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one)

• Product Name: 1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
• CAS No: 2005727-32-0
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5908051
• PubChem ID: 165837647
• Update Time: 2025-06-11

1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
• 1-[5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-one
• EN300-1293021
• 2005727-32-0

• Inchi： 1S/C11H11N3O/c1-8-3-4-14(13-8)11-5-10(9(2)15)6-12-7-11/h3-7H,1-2H3
• InChI Key： QWRJUIPDTMQMNX-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=CC(=C1)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one

Introduction to 1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one (CAS No. 2005727-32-0)

1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 2005727-32-0, belongs to a class of heterocyclic molecules that are widely explored for their potential biological activities. The presence of both pyrazole and pyridine moieties in its structure imparts distinct chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one consists of a central ethanone group connected to a pyridine ring, which is further substituted with a 3-methylpyrazole moiety. This arrangement creates a diverse array of interactions with biological targets, including enzymes and receptors. The compound's ability to engage with multiple binding sites makes it an attractive candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing the pyrazole and pyridine motifs. These heterocycles are known for their ability to modulate various biological pathways, making them indispensable in the design of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The specific substitution pattern in 1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one enhances its interaction with biological targets, thereby increasing its therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that molecules containing pyrazole and pyridine rings can interact with neurotransmitter receptors, leading to modulation of neuronal activity. For instance, derivatives of these heterocycles have been investigated for their effects on serotonin and dopamine receptors, which are crucial for regulating mood, cognition, and motor function. The presence of the 3-methyl group in 1-5-(3-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one may further enhance its binding affinity to these receptors, making it a promising candidate for further development.

Furthermore, the compound's structural features make it an excellent candidate for use as an intermediate in the synthesis of more complex pharmaceutical agents. The ethanone group provides a versatile handle for further functionalization, allowing chemists to modify the molecule in various ways to optimize its biological activity. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogues is often required.

Recent advances in computational chemistry have also contributed to the growing interest in 1-5-(3-methyl-1H-pyrazol-1-y)pyridin--ylethan--one. Molecular modeling studies have been instrumental in understanding how this compound interacts with biological targets at the atomic level. These studies have revealed that the compound's binding mode is influenced by its ability to form hydrogen bonds and hydrophobic interactions with key residues in target proteins. This detailed understanding has guided the design of more potent and selective derivatives.

The synthesis of 1--5-(3--methyl--lH--pyrazol--l--yl)pyridin--3--ylethan--l--one has also seen significant advancements. Modern synthetic methodologies have enabled chemists to construct this complex molecule with high efficiency and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define its structure. These advancements have not only improved the accessibility of this compound but also paved the way for synthesizing larger libraries of related molecules for screening purposes.

In conclusion, 1--5-(3--methyl--lH--pyrazol--l--yl)pyridin--3--ylethan--l--one (CAS No. 2005727---32---0) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine.